(2S)-3-[(2,3-dichlorophenyl)sulfonylamino]-2-hydroxypropanoic acid

• IUPAC Name: (2S)-3-[(2,3-dichlorophenyl)sulfonylamino]-2-hydroxypropanoic acid
• InChI: InChI=1S/C9H9Cl2NO5S/c10-5-2-1-3-7(8(5)11)18(16,17)12-4-6(13)9(14)15/h1-3,6,12-13H,4H2,(H,14,15)/t6-/m0/s1
• InChI Key: HOHJGGNITDMJMA-LURJTMIESA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)S(=O)(=O)NCC(C(=O)O)O
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)Cl)S(=O)(=O)NC[C@@H](C(=O)O)O
• Molecular Formula: C9H9Cl2NO5S
• Molecular Weight: 314.14 g/mol

Description

(2S)-3-[(2,3-dichlorophenyl)sulfonylamino]-2-hydroxypropanoic acid, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a key role in inflammation.

Mechanism of Action

Diclofenac exerts its effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins play a key role in inflammation, and by reducing their production, diclofenac is able to reduce pain and inflammation.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of leukocyte migration, and the suppression of cytokine production. These effects contribute to its anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug in laboratory experiments due to its well-established pharmacological properties and its availability. However, it is important to note that diclofenac can have off-target effects and may interact with other drugs, which can complicate experimental design and interpretation.

Future Directions

There are many potential future directions for research on diclofenac, including the investigation of its effects on cancer and Alzheimer's disease, the development of new formulations and delivery methods, and the identification of new targets for its pharmacological activity. In addition, there is a need for further research on the safety and efficacy of diclofenac, particularly in vulnerable populations such as pregnant women and the elderly.

Synthesis Methods

Diclofenac can be synthesized through a variety of methods, including the reaction of 2,3-dichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride, followed by reaction with 2-amino-2-(hydroxymethyl)propane-1,3-diol to form the desired product.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic effects. It has been shown to be effective in the treatment of a wide range of conditions, including osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and postoperative pain. In addition, diclofenac has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other conditions.